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Compound of Interest

N-(Pyridin-3-
Compound Name: )
ylmethylene)methanamine

Cat. No.: B171866

This technical guide provides a comprehensive overview of N-(Pyridin-3-
ylmethylene)methanamine, focusing on its Chemical Abstracts Service (CAS) number,
nomenclature, and key chemical data. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Nomenclature

N-(Pyridin-3-yImethylene)methanamine is a Schiff base, an organic compound containing a
carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group. The
nomenclature and identification of this compound are summarized below.

Identifier Value

Systematic Name N-(Pyridin-3-ylmethylene)methanamine
Stereoisomer (E)-N-(Pyridin-3-ylmethylene)methanamine
CAS Number 16273-54-4

Molecular Formula C7HsN:2

Molecular Weight 120.15 g/mol

Synonyms 3-(Methyliminomethyl)pyridine
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-(Pyridin-3-
ylmethylene)methanamine is limited in publicly available literature. The following table
summarizes computed and expected properties based on its chemical structure.

Property Value (Predicted)

Appearance Expected to be a liquid or low-melting solid
Boiling Point Not available

Melting Point Not available

Solubil Expected to be soluble in organic solvents like
olubilit
Y ethanol, methanol, and dichloromethane

pKa Not available

Synthesis and Experimental Protocols

The synthesis of N-(Pyridin-3-yImethylene)methanamine can be achieved through a
condensation reaction between pyridine-3-carbaldehyde and methanamine. While a specific,
detailed protocol for this exact compound is not extensively documented, a general procedure
can be inferred from the synthesis of analogous Schiff bases.[1]

General Synthesis Workflow

The logical workflow for the synthesis of N-(Pyridin-3-ylmethylene)methanamine is a
straightforward condensation reaction.
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General Synthesis Workflow for N-(Pyridin-3-ylmethylene)methanamine
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Caption: General workflow for the synthesis of N-(Pyridin-3-ylmethylene)methanamine.

Representative Experimental Protocol

The following protocol is a representative procedure based on the synthesis of similar
compounds.[1]

Materials:

o Pyridine-3-carbaldehyde

e Methanamine (e.g., as a solution in ethanol or THF)
e Anhydrous Ethanol or Methanol

e Anhydrous Magnesium Sulfate (optional, for drying)
» Round-bottom flask

o Reflux condenser
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e Magnetic stirrer and stir bar
e Heating mantle
Procedure:

e In a clean, dry round-bottom flask, dissolve pyridine-3-carbaldehyde (1 equivalent) in
anhydrous ethanol.

 To this solution, add a solution of methanamine (1 to 1.2 equivalents) in ethanol dropwise
while stirring.

e The reaction mixture is then heated to reflux and maintained at this temperature for 2-6
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, the mixture is cooled to room temperature.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
product.

« If necessary, the product can be purified further by distillation or column chromatography.

Spectroscopic Characterization

While specific spectroscopic data for N-(Pyridin-3-ylmethylene)methanamine is scarce, the
expected characteristic signals based on data from analogous compounds are presented
below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b171866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Expected Characteristic Signals

A singlet for the imine proton (-CH=N-) around &
8.3-8.5 ppm. Signals for the pyridine ring

1H NMR protons in the aromatic region (d 7.0-9.0 ppm).
A singlet or doublet for the methyl protons (-N-
CHs) around & 3.0-3.5 ppm.[2]

A signal for the imine carbon (-CH=N-) in the

range of d 155-165 ppm. Signals for the pyridine
13C NMR ring carbons between & 120-155 ppm. A signal

for the methyl carbon (-N-CHs) around & 40-50

ppm.[2]

A characteristic absorption band for the C=N
(imine) stretch typically appearing in the region
of 1640-1690 cm~1. C-H stretching vibrations

IR (Infrared) from the aromatic ring and the methyl group
around 2850-3100 cm~1. N-H stretching bands
(around 3300-3500 cm™1) from the starting
amine should be absent.

Biological Activity and Signaling Pathways

Based on the conducted literature search, there is no specific information available regarding
the biological activity or the involvement of N-(Pyridin-3-yImethylene)methanamine in any
signaling pathways. Research on similar Schiff base compounds suggests a wide range of
potential biological activities, including antimicrobial and anticancer properties, but these have
not been specifically investigated for the title compound.

Conclusion

N-(Pyridin-3-yImethylene)methanamine, identified by CAS number 16273-54-4, is a pyridine-
containing Schiff base. Its synthesis is achievable through a standard condensation reaction of
pyridine-3-carbaldehyde and methanamine. While detailed experimental and biological data for
this specific compound are limited, this guide provides a foundational understanding of its
chemistry, nomenclature, and a framework for its synthesis and characterization based on
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closely related analogues. Further research is warranted to explore the potential applications of
this compound in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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